Cas no 904815-28-7 (5-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 904815-28-7
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• MDL: MFCD05170217
• CID: 994854
• PubChem ID: 4209130
• Update Time: 2025-04-20

5-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-TRIMETHOXY-PHENYL)-4H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-(3,4,5-trimethoxyphenyl)-4H-pyrazole-3-carboxylic acid
• 5-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxylic acid
• DTXSID20378076
• MFCD06245448
• 5-(3,4,5-TRIMETHOXY-PHENYL)-4H-PYRAZOLE-3-CARBOXYLICACID
• 904815-28-7
• KAINICACID
• AKOS005254840

• MDL： MFCD05170217
• Inchi： 1S/C13H14N2O5/c1-18-10-4-7(5-11(19-2)12(10)20-3)8-6-9(13(16)17)15-14-8/h4-5H,6H2,1-3H3,(H,16,17)
• InChI Key： RVSUUZNWKCWBSV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1CC(C(=O)O)=NN=1)OC)OC

Computed Properties

• Exact Mass: 278.09000
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 516.7°C at 760 mmHg
• Flash Point: 266.3°C
• Refractive Index: 1.581
• PSA: 93.67000
• LogP: 1.80070
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)